Bi Unit

• Molecular Formula: C28H35N5O3
• Molecular Weight: 489.6 g/mol
• InChI: InChI=1S/C28H35N5O3/c1-20-28(21(2)36-31-20)23-6-9-26-25(19-23)30-27(33(26)13-12-32-14-17-34-18-15-32)10-5-22-3-7-24(8-4-22)35-16-11-29/h3-4,6-9,19H,5,10-18,29H2,1-2H3
• InChIKey: VXUVXMBMHCLGQH-UHFFFAOYSA-N

Bi Unit: Key Building Block for Bi-PIP Conjugates

Bi Unit (CAS 2306467-24-1, molecular formula C₂₈H₃₅N₅O₃, molecular weight 489.61 g/mol) is a specialized small-molecule chemical building block specifically designed as the bromodomain inhibitor (Bi) precursor unit for constructing Bi-PIP (Bromodomain inhibitor–Pyrrole-Imidazole Polyamide) bifunctional conjugates. These conjugates represent a class of synthetic programmable epigenetic regulators that direct sequence-selective histone acetylation via P300/CBP recruitment [1]. The compound is typically supplied as a solid at room temperature, soluble in DMSO (e.g., 10 mM), and is stored at –20 °C for long-term stability .

1

Conjugation-ready Bromodomain inhibitor building block with reactive handle for site-selective PIP attachment

2

Workflow compatibility Supplied as characterized solid; DMSO-soluble for direct use in Bi-PIP synthesis without additional linker chemistry

3

Storage Long-term stability at –20 °C; recommended for laboratories conducting reproducible conjugate preparation

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source

Why Generic Inhibitors Cannot Substitute Bi Unit

Generic bromodomain inhibitors or other P300/CBP ligands cannot be directly substituted for Bi Unit in the construction of Bi-PIP conjugates because the Bi Unit is chemically engineered with a specific reactive handle that enables site-selective conjugation to the N-terminus or side-chain of a pyrrole-imidazole polyamide (PIP) DNA-binding domain [1]. The resulting Bi-PIP conjugate requires precise spatial orientation between the bromodomain inhibitor warhead and the PIP moiety to achieve simultaneous engagement of P300/CBP and the target DNA sequence on the nucleosome [2]. Substituting Bi Unit with an off-the-shelf bromodomain inhibitor lacking the appropriate linker chemistry and attachment point would fail to produce a functional bifunctional molecule capable of sequence-selective histone acetylation, as demonstrated by the absence of P300 recruitment and acetylation activity when the Bi and PIP components are not properly conjugated [1].

1Generic bromodomain inhibitors lack the specific reactive handle; direct substitution may fail to produce site-selective PIP conjugation.

2Precise spatial orientation between warhead and PIP is essential; off-the-shelf inhibitors may not achieve the required geometry for P300/CBP engagement.

3Non-covalent mixtures of Bi Unit and PIP do not recruit P300 or induce histone acetylation; functional activity is strictly dependent on covalent conjugation.

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source
• [2] Zenith Epigenetics Ltd. Sequence-selective gene expression regulators. Eureka Patsnap Patent Summary. Published November 2019. View Source

Bi Unit Differentiation Evidence

Molecular Identity vs. Off-the-Shelf Inhibitors

Bi Unit (CAS 2306467-24-1, MW 489.61) possesses a defined molecular structure (C₂₈H₃₅N₅O₃) with a hydrogen bond donor count of 1, hydrogen bond acceptor count of 7, and 10 rotatable bonds, providing a reproducible chemical handle for conjugation chemistry . In contrast, off-the-shelf bromodomain inhibitors such as I-CBP112 or (+)-JQ1 lack the requisite reactive functional group positioned for site-selective attachment to PIP DNA-binding domains without additional synthetic derivatization, which introduces batch-to-batch variability and requires independent validation of conjugation efficiency [1].

Molecular Identity

Reported

Pre-installed reactive handle; characterized HBD(1)/HBA(7)/rotatable bonds(10); validated DMSO solubilityI-CBP112, (+)-JQ1: require de novo linker installation; no standardized protocol

Eliminates linker development steps; supports synthetic reproducibility in Bi-PIP preparation.

Based on published synthetic routes; cross-study comparable.

Evidence Dimension	Availability of a pre-installed reactive conjugation handle for PIP attachment
Target Compound Data	Confirmed molecular identity with specific HBD (1), HBA (7), and rotatable bonds (10) supporting defined conjugation chemistry; supplied as characterized solid with validated DMSO solubility (≥10 mM)
Comparator Or Baseline	I-CBP112, (+)-JQ1, and other bromodomain inhibitors: require de novo linker installation and purification before PIP conjugation; no standardized conjugation protocol available
Quantified Difference	Bi Unit eliminates the need for linker chemistry development, reducing synthetic steps by an estimated 2–4 steps compared to derivatizing a generic bromodomain inhibitor for PIP conjugation
Conditions	Comparative assessment based on published synthetic routes for Bi-PIP [1] vs. general bromodomain inhibitor derivatization approaches

Why This Matters

Procurement of Bi Unit rather than a generic bromodomain inhibitor ensures chemical reproducibility and reduces synthetic complexity, directly impacting experimental throughput and data consistency in Bi-PIP conjugate preparation.

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source

Sequence-Selective P300 Recruitment Validation

Bi-PIP conjugates synthesized using Bi Unit as the bromodomain inhibitor warhead demonstrated dose-dependent recruitment of P300 to nucleosomes bearing the target DNA sequence in biochemical assays, with extensive acceleration of histone acetylation confirmed by Western blotting and mass spectrometry [1]. Non-conjugated Bi Unit alone or PIP alone showed no P300 recruitment activity, confirming that the functional activity is strictly contingent on the proper conjugation of the Bi Unit to the PIP DNA-binding domain [1].

P300 Recruitment

Reported

Bi-PIP conjugate: confirmed P300 recruitment, extensive histone acetylation, gene activationBi Unit alone, PIP alone, or physical mixture: no P300 recruitment, no acetylation

Functional activity strictly requires covalent Bi-PIP conjugation; procurement as a building block is essential.

Biochemical nucleosome assays and cell-based transcription (HEK293T).

Evidence Dimension	P300 recruitment and histone acetyltransferase activity on nucleosomes
Target Compound Data	Bi Unit conjugated to PIP (i.e., Bi-PIP): confirmed P300 recruitment and extensive acetylation of target nucleosomes; activated transcription of genes with cognate DNA sequences in living cells [1]
Comparator Or Baseline	Bi Unit alone (no conjugation): no P300 recruitment; PIP alone (no Bi Unit): no P300 recruitment; non-covalent mixture of Bi Unit and PIP: no P300 recruitment [1]
Quantified Difference	Qualitative binary difference: activity (P300 recruitment, histone acetylation, gene activation) is observed only when Bi Unit is covalently conjugated to PIP; no activity detected for individual components or physical mixtures
Conditions	Biochemical nucleosome acetylation assays and cell-based transcription assays (HEK293T cells); Western blotting with anti-acetyl-histone antibodies; RT-qPCR for target gene expression [1]

Why This Matters

This functional requirement underscores that Bi Unit must be procured as a conjugation-ready building block, not as a standalone inhibitor, and that the covalent linkage enabled by Bi Unit's chemical design is essential for the desired biological activity.

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source

Supply Chain Integrity vs. In-House Precursors

Commercially sourced Bi Unit (CAS 2306467-24-1) from validated suppliers carries a defined PubChem CID (146236561) and CAS registry number, enabling unambiguous identity verification via LC/MS, NMR, and elemental analysis [1]. In-house synthesis of an equivalent bromodomain inhibitor precursor requires multi-step organic synthesis with intermediate purification, introducing potential variability in purity, stereochemistry, and yield across batches [2]. Commercially supplied Bi Unit is provided with a certificate of analysis and defined storage conditions (–20 °C for 3 years as powder, –80 °C for 6 months in solution), ensuring lot-to-lot consistency [1].

Supply Chain

Reported

CAS 2306467-24-1; PubChem CID 146236561; supplier QC (LC/MS, NMR); defined storage conditionsIn-house precursor: no standardized CAS; batch-dependent purity and stability; full de novo characterization needed

Reduces per-batch QC burden; supports lot-to-lot consistency for multi-experiment studies.

Estimated 2–5 working days saved per campaign compared to in-house synthesis.

Evidence Dimension	Batch-to-batch reproducibility and identity verification
Target Compound Data	CAS 2306467-24-1; PubChem CID 146236561; supplier-provided QC (LC/MS, NMR, HPLC); defined storage: powder –20 °C 3 years, solvent –80 °C 6 months [1]
Comparator Or Baseline	In-house synthesized bromodomain inhibitor precursor: no standardized CAS; purity dependent on synthetic route and purification method; variable storage stability data; each batch requires full de novo characterization
Quantified Difference	Commercially sourced Bi Unit eliminates per-batch de novo characterization burden, reducing quality control time by an estimated 2–5 working days per synthesis campaign compared to in-house prepared precursors
Conditions	Based on standard academic and industrial procurement and quality control workflows for specialty chemical building blocks

Why This Matters

For laboratories conducting Bi-PIP conjugate research, procuring pre-characterized Bi Unit from a traceable commercial source ensures experimental reproducibility and reduces the hidden labor costs associated with in-house precursor synthesis and validation.

• [1] MedChemExpress (MCE). Bi Unit (HY-157565) Product Page. CAS 2306467-24-1. Accessed April 2026. View Source
• [2] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source

Target Selectivity: P300/CBP vs. BET Bromodomains

The Bi Unit is derived from a P300/CBP-selective bromodomain inhibitor scaffold that preferentially binds the bromodomain of P300/CBP over BET family bromodomains (BRD2, BRD3, BRD4, BRDT), enabling selective recruitment of the P300/CBP acetyltransferase to target genomic loci [1]. In contrast, alternative conjugates employing BET bromodomain inhibitors such as (+)-JQ1 (as in Syn-TEF constructs) recruit BET family proteins rather than P300/CBP, resulting in a fundamentally different epigenetic regulatory outcome—BET recruitment vs. acetyltransferase recruitment [2].

Target Selectivity

Class-level

Bi-PIP recruits P300/CBP acetyltransferase; leads to histone acetylationJQ1-based Syn-TEF recruits BET bromodomains (BRD4); transcriptional elongation, not acetylation

Mechanistic divergence; choose Bi Unit for P300/CBP-mediated acetylation strategies, not BET pathways.

No head-to-head comparative assay; selectivities inferred from known inhibitor profiles.

Evidence Dimension	Bromodomain target engagement selectivity profile
Target Compound Data	Bi Unit-based Bi-PIP: recruits P300/CBP acetyltransferase to target DNA sequences, leading to sequence-selective histone acetylation [1]
Comparator Or Baseline	(+)-JQ1-based Syn-TEF conjugates: recruit BET family bromodomain proteins (BRD4) to target DNA sequences, leading to transcriptional elongation effects via P-TEFb recruitment rather than direct histone acetyltransferase activity [2]
Quantified Difference	Qualitative mechanistic divergence: Bi-PIP mediates acetylation-dependent gene activation via P300/CBP; Syn-TEF mediates acetylation-independent transcriptional elongation via BRD4/P-TEFb; selectivities inferred from known inhibitor profiles, not from direct comparative assay data
Conditions	Mechanistic comparison derived from published Bi-PIP characterization (in vitro nucleosome acetylation assays, cell-based transcription assays) [1] and published Syn-TEF characterization [2]; no direct head-to-head comparative study available in current literature

Why This Matters

Researchers selecting a targeted epigenetic modifier building block must match the bromodomain inhibitor warhead to the desired effector function: Bi Unit is appropriate for P300/CBP-mediated acetylation strategies, while BET inhibitor conjugates address distinct transcriptional elongation mechanisms.

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source
• [2] Erwin GS, et al. Synthetic Transcription Elongation Factors License Transcription Across Repressive Chromatin. Science. 2017;358(6370):1617–1622. doi:10.1126/science.aan6414. View Source

CNS Publication Validation

Bi Unit and its derived Bi-PIP conjugates have been reported in peer-reviewed publications in top-tier journals including the Journal of the American Chemical Society (JACS), with the foundational 2018 paper demonstrating the proof-of-concept for sequence-selective histone acetylation [1]. Supplier documentation indicates that Bi Unit has been utilized in research published in CNS (Cell, Nature, Science) and other high-impact journals, providing community-validated evidence of utility . This publication track record provides procurement confidence that is absent for custom-synthesized or unvalidated bromodomain inhibitor precursors.

Publication Record

Source review

JACS 2018 proof-of-concept; supplier-reported citations in CNS-tier journals.

Peer-reviewed validation supports procurement confidence over uncharacterized precursors.

Publication track record as of April 2026; confirm supplier citations independently.

Evidence Dimension	Publication track record and community validation
Target Compound Data	Bi Unit (via Bi-PIP): foundational proof-of-concept published in JACS (2018); supplier reports citations in CNS-tier journals [1]
Comparator Or Baseline	Custom-synthesized bromodomain inhibitor precursors: typically lack independent peer-reviewed validation; publication track record absent or limited to the synthesizing laboratory
Quantified Difference	Bi Unit is supported by a minimum of one high-impact primary research publication (JACS 2018, IF > 14) demonstrating successful application; custom precursors carry zero independent validation publications as a baseline
Conditions	Publication record assessment based on PubMed-indexed literature search and supplier-provided citation information as of April 2026

Why This Matters

Procurement decisions for specialized chemical biology tools should be informed by independent peer-reviewed validation; Bi Unit's documented successful use in generating publishable Bi-PIP conjugates provides a level of confidence unavailable for uncharacterized alternatives.

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source

Bi Unit Applications in Epigenetic Research

Gene Activation via Targeted Histone Acetylation

Bi Unit is the preferred building block for research groups constructing Bi-PIP conjugates aimed at achieving sequence-selective histone acetylation at defined genomic loci. In this scenario, Bi Unit is conjugated to a custom-designed pyrrole-imidazole polyamide (PIP) that recognizes a specific DNA sequence within a promoter or enhancer region of interest. The resulting Bi-PIP conjugate recruits endogenous P300/CBP acetyltransferase to the target site, leading to locus-specific histone acetylation and transcriptional activation of the downstream gene [1]. This application is particularly relevant for functional genomics studies investigating the causal relationship between histone modification status and gene expression at single-locus resolution.

Synthetic Epigenetic Regulators for Mitochondrial Biogenesis

As demonstrated in the screening of Bi-PIP libraries for mitochondrial biogenesis regulators, Bi Unit serves as the essential warhead component for constructing conjugates that activate genes involved in mitochondrial function [1]. Researchers targeting PGC-1α or other mitochondrial master regulators can procure Bi Unit as a standardized starting material to generate Bi-PIP conjugates directed at promoter sequences of these genes, enabling systematic investigation of mitochondrial biogenesis pathways in cellular models [2].

P300/CBP Bromodomain Probe Development

Bi Unit is the appropriate procurement choice for laboratories seeking to dissect P300/CBP bromodomain-dependent transcriptional mechanisms as distinct from BET bromodomain-dependent pathways. By using Bi Unit-derived Bi-PIP conjugates, researchers can selectively recruit the P300/CBP acetyltransferase (rather than BET-family reader proteins) to defined chromatin sites, enabling clean experimental dissection of acetyltransferase-dependent vs. bromodomain-reader-dependent transcriptional effects [1]. This application is particularly valuable for target validation studies where distinguishing between these mechanistically distinct epigenetic pathways is critical for drug discovery decisions.

Standardized Procurement for Epigenetics Consortia

For multi-institutional research consortia conducting systematic epigenetic modifier screens, procuring Bi Unit from a single validated commercial source (such as MedChemExpress HY-157565 or InvivoChem V84273) ensures inter-laboratory reproducibility of Bi-PIP conjugate synthesis [1]. The defined CAS registry number (2306467-24-1), PubChem CID (146236561), and supplier-provided QC documentation enable standardized reporting in publications and facilitate cross-study comparisons of Bi-PIP activity data generated across different laboratories.

Application

Selection Property

Validation Focus

Gene activation via targeted acetylation

Reactive handle for site-selective PIP conjugation

P300/CBP recruitment and histone acetylation assay

Mitochondrial biogenesis regulators

Standardized building block for Bi-PIP library synthesis

Target gene activation (e.g., PGC-1α) in cellular models

P300/CBP bromodomain probe development

P300/CBP-selective warhead; not BET-family

Acetyltransferase-dependent vs. reader-dependent pathway dissection

Consortia-standardized procurement

CAS-registered, traceable QC documentation

Inter-laboratory reproducibility and cross-study comparison

• [1] Taniguchi J, et al. Biomimetic Artificial Epigenetic Code for Targeted Acetylation of Histones. Journal of the American Chemical Society. 2018;140(23):7108–7115. doi:10.1021/jacs.8b01518. PMID: 29792694. View Source
• [2] GSE174750 – Targeted Epigenetic Induction of Mitochondrial Biogenesis Enhances Antitumor Immunity in Mouse Model. OmicsDI Database. Published October 2022. View Source